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Compound of Interest

Compound Name: Tixanox sodium

Cat. No.: B1262176 Get Quote

This technical guide provides a comprehensive overview of naproxen sodium, intended for

researchers, scientists, and professionals in drug development. It covers the core chemical

identity, mechanism of action, pharmacokinetic properties, and analytical methodologies,

presenting data in a structured and accessible format.

Core Chemical Identity
Naproxen sodium is the sodium salt of naproxen, a non-steroidal anti-inflammatory drug

(NSAID).[1][2] It is a white to off-white crystalline substance, odorless, and freely soluble in

water at a high pH, while being practically insoluble in water at a low pH.[3]

Identifier Value

CAS Number 26159-34-2[2][4][5][6][7]

IUPAC Name
sodium; (2S)-2-(6-methoxynaphthalen-2-

yl)propanoate[4][6]

Molecular Formula C₁₄H₁₃NaO₃[6]

Molecular Weight 252.24 g/mol [5][6]
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Naproxen sodium exerts its therapeutic effects—analgesic, anti-inflammatory, and antipyretic—

through the inhibition of cyclooxygenase (COX) enzymes.[8][9][10] As a non-selective inhibitor,

it targets both COX-1 and COX-2 isoenzymes.[1][9][11]

COX-1 Inhibition: This enzyme is constitutively expressed and plays a role in maintaining

gastric mucosal integrity and platelet function.[9] Inhibition of COX-1 is associated with some

of the gastrointestinal side effects of NSAIDs.[11]

COX-2 Inhibition: This enzyme is induced during inflammation and is a primary mediator of

pain and fever.[9][11]

By blocking these enzymes, naproxen prevents the conversion of arachidonic acid into

prostaglandins, which are key mediators of inflammation, pain, and fever.[8][9][10] This

reduction in prostaglandin synthesis in peripheral tissues is the primary mode of action.[10]
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Mechanism of action of naproxen sodium.

Pharmacokinetics
Naproxen sodium is rapidly and completely absorbed following oral administration.[12][13][14]

The sodium salt formulation allows for a quicker onset of action compared to naproxen free

acid due to its faster absorption.[13] The drug is extensively metabolized in the liver, with

approximately 95% of the dose excreted in the urine.[9]

Table 1: Pharmacokinetic Parameters of Naproxen and Naproxen Sodium
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Parameter
Naproxen Sodium
(550 mg)

Naproxen (500 mg) Reference(s)

Tmax (Peak Plasma

Time)
~1 hour ~2-3 hours [13]

Half-life (t½) 12-17 hours 12-17 hours [9][13]

Protein Binding >99% (to albumin) >99% (to albumin) [13]

Volume of Distribution

(Vd)
0.16 L/kg 0.16 L/kg [13]

| Clearance | 0.13 mL/min/kg | 0.13 mL/min/kg |[13] |

Note: Increasing doses of naproxen are associated with linear pharmacokinetics, meaning

plasma levels increase proportionally with the dosage.[15]

Experimental Protocols
A common laboratory-scale synthesis involves the conversion of the naproxen free acid to its

sodium salt.

Protocol:

Dissolve (S)-2-(6-methoxy-2-naphthyl)-propionic acid (naproxen) in methanol.[16]

Add one molar equivalent of sodium hydroxide, typically as a 0.1N aqueous solution, to the

methanolic solution.[16][17]

Evaporate the solvent in vacuo.[16]

The resulting residue is taken up in a minimal amount of methanol.[16]

Precipitate the final product, sodium (S)-2-(6-methoxy-2-naphthyl)propionate, by adding

ether.[16]

HPLC is a widely used technique for the quantitative determination of naproxen sodium in

various matrices, including bulk drug, pharmaceutical dosage forms, and biological fluids.[18]
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Table 2: Summary of Reported RP-HPLC Methods for Naproxen Sodium Analysis

Parameter Method 1 Method 2 Method 3

Matrix Bulk Drug / Tablets Human Plasma Bulk Drug / Tablets

Column

Kromosil C18

(150x4.6mm, 5µm)

[19]

Ace C18[18] C18 column[20]

Mobile Phase

0.1% OPA:

Acetonitrile (50:50 v/v)

[19]

20mM Phosphate

Buffer (pH 7) + 0.1%

TFA : Acetonitrile

(65:35 v/v)[18]

Methanol and

TBAHS[20]

Flow Rate 1.0 mL/min[19] Not specified Not specified

Detection (λmax) UV at 220 nm[19] UV detection[18] Not specified

| Retention Time | ~2.20 min[19] | Not specified | Not specified |

General HPLC Experimental Workflow Protocol:

Standard Solution Preparation: Accurately weigh and dissolve naproxen sodium working

standard in a suitable diluent to prepare a stock solution (e.g., 1000 µg/mL).[19] Further

dilute to create working standards of desired concentrations (e.g., 10 µg/mL).[19]

Sample Preparation (Tablets): Weigh and powder a set number of tablets (e.g., 20).[21]

Accurately weigh a portion of the powder equivalent to a specific amount of naproxen and

dissolve it in the diluent. For plasma samples, protein precipitation is often required before

injection.[22]

Filtration: Filter all solutions through a 0.45 µm filter before injection.[19]

Chromatographic Analysis: Equilibrate the HPLC system with the mobile phase. Inject a fixed

volume (e.g., 10 µL) of the standard and sample solutions into the system.[19]

Data Acquisition and Analysis: Record the chromatograms and measure the peak area.

Identify the naproxen peak in the sample by comparing its retention time with that of the
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standard.[19] Quantify the amount of naproxen sodium in the sample by comparing its peak

area to the calibration curve generated from the standard solutions.
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A typical experimental workflow for HPLC analysis.
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To establish the stability-indicating properties of an analytical method, forced degradation

studies are performed.

Protocol Example:

Acid Hydrolysis: A solution of the drug (e.g., 1 mg/mL) is treated with acid (e.g., 0.1 N HCl)

and heated.[17]

Base Hydrolysis: A solution of the drug is treated with a base (e.g., 0.1 N NaOH) and heated.

[17]

Oxidative Degradation: The drug solution is exposed to an oxidizing agent, such as 10%

hydrogen peroxide (H₂O₂), for a set period (e.g., 24 hours).[17]

Thermal Degradation: The solid drug is exposed to dry heat.[17]

Photolytic Degradation: The drug solution is exposed to UV light.

Samples are taken at various time points and analyzed by the developed HPLC method to

separate the parent drug from any degradation products. Studies have shown naproxen is

susceptible to degradation under acid hydrolysis conditions.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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